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Compound of Interest

Compound Name: KHS101

Cat. No.: B572512 Get Quote

Essential Safety and Handling Guide for KHS101
This document provides crucial safety protocols and logistical information for the handling and

disposal of KHS101, a research chemical identified as an inhibitor of heat shock protein 60 and

an inducer of neuronal differentiation.[1][2] Adherence to these guidelines is essential to ensure

the safety of all laboratory personnel.

Hazard Identification and Classification
KHS101 hydrochloride is classified as a hazardous substance. It is crucial to understand its

potential risks before handling.

GHS Classification: According to the Safety Data Sheet (SDS), KHS-101 (hydrochloride) is

classified as follows:
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
3 ☠️ Danger

H301: Toxic if

swallowed

Hazardous to the

Aquatic

Environment,

Long-term

4 None None

H413: May

cause long

lasting harmful

effects to aquatic

life

Primary Route of Exposure: Ingestion.[3] Toxicological Information: While the SDS indicates no

primary irritant effect on the skin or eyes, all chemicals may pose unknown hazards and should

be handled with caution.

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory for handling KHS101. The following table outlines

the minimum required PPE for various laboratory activities.
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Activity Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Aliquoting (Solid)

Safety glasses

with side shields

or chemical

splash goggles

Chemical-

resistant gloves

(e.g., Nitrile)

Laboratory coat

Recommended

to be performed

in a chemical

fume hood or

ventilated

enclosure to

minimize

inhalation risk.

Solution

Preparation

Chemical splash

goggles

Chemical-

resistant gloves

(e.g., Nitrile)

Laboratory coat

If not handled in

a fume hood, a

fit-tested N95

respirator may

be appropriate

for weighing

powders.

Cell Culture and

In Vitro Assays

Safety glasses

with side shields

Chemical-

resistant gloves

(e.g., Nitrile)

Laboratory coat

Not generally

required when

handling dilute

solutions in a

biological safety

cabinet.

Spill Cleanup
Chemical splash

goggles

Heavy-duty

chemical-

resistant gloves

Laboratory coat

or chemical-

resistant apron

N95 respirator or

higher,

depending on the

spill size and

ventilation.

Glove Selection: The SDS for KHS-101 does not specify a particular glove material. However,

for handling solid chemicals and preparing solutions, nitrile gloves are a standard and

appropriate choice. It is crucial to:

Inspect gloves for any tears or punctures before use.
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Change gloves immediately if they become contaminated.

Avoid wearing gloves outside of the laboratory area.

Experimental Workflow and Handling Procedures
Proper handling procedures are critical to minimize exposure and contamination. The following

workflow outlines the key steps for safely working with KHS101.
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Preparation

Handling

Cleanup & Disposal

Designate Handling Area

Don Appropriate PPE

Gather Materials & KHS101

Weigh KHS101 in Fume Hood

Prepare Stock Solution

Perform Experiment

Decontaminate Work Surfaces

Dispose of Waste

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Experimental workflow for handling KHS101.
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Donning and Doffing of PPE
The sequence for putting on (donning) and taking off (doffing) PPE is designed to limit the

potential for self-contamination.[4]

Donning Sequence Doffing Sequence

1. Lab Coat

2. Eye Protection

3. Gloves

1. Gloves

2. Lab Coat

3. Eye Protection

Click to download full resolution via product page

Caption: Standard donning and doffing sequence for PPE.

First Aid Measures
In case of exposure, follow these first aid procedures immediately:
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Exposure Route First Aid Procedure

If Swallowed

Do NOT induce vomiting. Immediately call a

poison control center or doctor for medical

advice.

Skin Contact
Immediately wash with soap and water and

rinse thoroughly.

Eye Contact

Rinse opened eye for several minutes under

running water. Consult a doctor if symptoms

persist.

Inhalation

Move the person to fresh air. In case of

unconsciousness, place the patient in a stable

side position for transportation.

Disposal Plan
All waste containing KHS101 must be treated as hazardous waste.

Solid Waste: Collect all disposable materials, including contaminated gloves, wipes, and

plasticware, in a designated, sealed hazardous waste container.

Liquid Waste: Collect all solutions containing KHS101 in a clearly labeled, sealed hazardous

waste container.

Disposal: All KHS101 waste must be disposed of through your institution's environmental

health and safety office, following all local, state, and federal regulations. Given its potential

for long-lasting harmful effects on aquatic life, it must not be disposed of down the drain.

Chemical and Physical Properties
The following table summarizes key quantitative data for KHS101.
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Property Value

Chemical Formula C₁₈H₂₁N₅S (free base)[1]

Molecular Weight 339.5 g/mol (free base)[1]

CAS Number 1262770-73-9 (free base)[1][2]

Appearance Solid powder[2]

Solubility Soluble in DMSO and DMF (10 mg/mL)[1][5]

Storage Store at -20°C for long-term stability.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b572512?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

